N-(2-chlorophenyl)-2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C17H14ClN3O3/c1-23-12-8-6-11(7-9-12)17-20-15(21-24-17)10-16(22)19-14-5-3-2-4-13(14)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: NLSIZYIJWXQHHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NO2)CC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.8 g/mol

Description

N-(2-chlorophenyl)-2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CMPOA, and it is known for its unique chemical properties that make it useful in a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of CMPOA is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a role in disease progression. This compound may also have anti-inflammatory and antioxidant properties that contribute to its therapeutic effects.
Biochemical and Physiological Effects:
CMPOA has been shown to have a number of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. This compound may also have neuroprotective effects that make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMPOA is its versatility in laboratory experiments. This compound can be used in a variety of assays and tests to study its effects on different biological systems. However, one limitation of CMPOA is that it can be difficult to synthesize, which may limit its availability for certain experiments.

Future Directions

There are a number of future directions for the study of CMPOA, including further investigation of its mechanism of action, exploration of its potential therapeutic applications, and development of more efficient synthesis methods. Additionally, research on the safety and toxicity of this compound will be important for its eventual use in clinical settings.

Synthesis Methods

The synthesis of CMPOA involves the reaction of 2-chlorobenzoyl chloride with 5-(4-methoxyphenyl)-1,2,4-oxadiazole-3-amine in the presence of a base catalyst. The resulting product is then treated with acetic anhydride to yield N-(2-chlorophenyl)-2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide.

Scientific Research Applications

CMPOA has been used in a variety of scientific research applications, including drug discovery, medicinal chemistry, and chemical biology. This compound has been shown to have potential therapeutic effects for a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.